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Introduction
JTT-551 is a selective inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative

regulator in both insulin and leptin signaling pathways.[1][2][3][4] By inhibiting PTP1B, JTT-551

enhances the phosphorylation of the insulin receptor and its downstream signaling molecules,

leading to improved glucose metabolism.[3] Furthermore, it potentiates leptin signaling in the

hypothalamus, suggesting a potential role in the regulation of appetite and energy expenditure.

[1][2] These characteristics make JTT-551 a valuable research tool for investigating metabolic

disorders such as type 2 diabetes and obesity. Although its clinical development was

discontinued due to insufficient efficacy and adverse effects in patients, JTT-551 remains a

relevant compound for preclinical metabolic research.[5][6][7]

Mechanism of Action
PTP1B dephosphorylates the activated insulin receptor (IR) and insulin receptor substrate

(IRS) proteins, thereby attenuating the insulin signal. Similarly, PTP1B negatively regulates the

leptin signaling pathway by dephosphorylating Janus kinase 2 (JAK2) and Signal Transducer

and Activator of Transcription 3 (STAT3). JTT-551 acts as a competitive, mixed-type inhibitor of

PTP1B, preventing this dephosphorylation and thus prolonging the activated state of these

signaling cascades.[3] This enhancement of insulin and leptin sensitivity forms the basis of its

therapeutic potential in metabolic diseases.
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Data Presentation
In Vitro PTP1B Inhibition

Phosphatase JTT-551 Ki (μM)

PTP1B 0.22[3][5][8]

TCPTP 9.3[3][5][8]

CD45 >30[3][8]

LAR >30[3][8]

In Vivo Effects of JTT-551 in db/db Mice (4 weeks oral
administration)

Treatment
Dose
(mg/kg)

Blood
Glucose

Triglyceride
Total
Cholesterol

Insulin

Control -
No significant

change

No significant

change

No significant

change

No significant

change

JTT-551 3

Dose-

dependent

decrease[8]

No significant

change

No significant

change

No significant

change[8]

JTT-551 30

Dose-

dependent

decrease[8]

Significant

reduction[8]

No significant

change

No significant

change[8]

In Vivo Effects of JTT-551 in Diet-Induced Obese (DIO)
Mice (6 weeks administration in food)
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Treatme
nt

Dose
(mg/kg
in food)

Body
Weight

Blood
Glucose
(fed)

Insulin
(fed)

Leptin
(fed)

Triglyce
ride
(fed)

Total
Cholest
erol
(fed)

Control -

No

significan

t change

No

significan

t change

No

significan

t change

No

significan

t change

No

significan

t change

No

significan

t change

JTT-551 100

Significa

nt

decrease

[2]

Improve

ment

No

significan

t change

Decrease

d[2]

Improve

ment

Improve

ment

Signaling Pathways and Experimental Workflows
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Caption: Insulin Signaling Pathway and the inhibitory action of JTT-551 on PTP1B.
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Start: In Vivo Study with DIO Mice

Acclimatization and Baseline Measurements

Randomization into Control and JTT-551 Treatment Groups
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Weekly Monitoring of Body Weight and Food Intake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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